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This document provides critical, direct guidance for the safe handling and disposal of materials
contaminated with Filoviruses, such as Ebola and Marburg virus. Adherence to these protocols
is mandatory to ensure personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)

All laboratory procedures involving infectious Filoviruses must be conducted in a Biosafety
Level 4 (BSL-4) laboratory.[1] Personnel must wear a one-piece positive pressure-ventilated
suit. For any activities with the potential for splashes or sprays, additional PPE is required as
outlined below. A thorough risk assessment should be conducted to determine the appropriate

PPE for specific procedures.
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Aspect Recommendation Source
Eye/Face Protection Full face shield or goggles.
) ] One-piece positive pressure-
Skin Protection ) ) [2]
ventilated suit. Double gloves.
One-piece positive pressure-
Respiratory Protection ventilated suit with a life [2]
support system.
All work with infectious virus
must be performed in BSL-
4/ABSL-4 containment. Avoid
General Handling aerosol-generating [2]

procedures. Use safety sharps
and barrier precautions when

blood exposure is likely.

Decontamination and Disposal Plan

Effective decontamination is critical for preventing the spread of Filoviruses. All waste

generated from the handling of Filoviruses is considered biohazardous and must be

decontaminated before disposal.

Quantitative Decontamination Parameters

The following table summarizes the required parameters for the effective inactivation of

Filoviruses.
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Agent/Para  Concentrati Contact .
Method . ) Efficacy Source
meter on/Setting Time
Inactivates all
) Sodium strains of
Chemical ) ) )
o ) Hypochlorite 0.5% = 5 minutes Ebolaviruses
Disinfection . . .
(Bleach) in organic soil
load.
Effective for
disinfecting
Sodium spills;
Hypochlorite ) covering with
0.5% 15 minutes [3]
(Bleach) for a soaked
Spills cloth is
recommende
d.
Effective
Glutaraldehy )
2% - against
de .
Ebolaviruses.
] Effective
Peracetic .
) 5% - against [2]
Acid .
Ebolaviruses.
Effective
Ethanol 70% > 5 minutes against [4]
Ebolaviruses.
) Standard for
Physical Autoclave 121°C o
) ) sterilizing
Decontaminat  (Steam (250°F) at 15 = 30 minutes [5]1[6]
] o ) laboratory
ion Sterilization) psi
waste.
Heat Renders
Inactivation 60°C 60 minutes samples [2]

(for samples)

noninfectious.
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Waste Disposal Workflow

All waste contaminated with Filoviruses must be handled as regulated medical waste. The
primary method of decontamination is autoclaving, followed by disposal through a licensed
biohazardous waste management service. Liquid waste may be decontaminated with an
appropriate chemical disinfectant before sewer disposal, in accordance with local regulations.

Waste Generation (BSL-4) Decontamination Final Disposal

Liquid Waste (Culture Media, etc.) Chemical Disinfection (e.g., 0.5% Bleach) Sanitary Sewer (if permitted)

Sharps (Needles, Pipettes, etc.)

Solid Waste (Gloves, Gowns, etc.)

Autoclave (121°C, 15 psi, 30 min) Regulated Medical Waste Bin

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Filovirus-contaminated waste.

Experimental Protocols for PPE Efficacy Testing

The resistance of personal protective equipment materials to penetration by blood-borne
pathogens is evaluated using standardized test methods.

ASTM F1671: Standard Test Method for Resistance of
Materials Used in Protective Clothing to Penetration by
Blood-Borne Pathogens Using Phi-X174 Bacteriophage
Penetration as a Test System

This method is used to measure the resistance of materials in protective clothing to penetration
by blood-borne pathogens.[7] It utilizes a surrogate microbe, Phi-X174 bacteriophage, under
conditions of continuous liquid contact.[7] The test involves exposing one side of the fabric to a
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liquid containing the bacteriophage at a specified pressure for a set amount of time.[8] The
other side of the fabric is then assessed for the presence of the virus.[8] Any detection of viral
penetration constitutes a failure of the material.[9]

ISO 16604:2004: Clothing for protection against contact
with blood and body fluids — Determination of
resistance of protective clothing materials to
penetration by blood-borne pathogens — Test method
using Phi-X 174 bacteriophage

This international standard specifies a laboratory test method for measuring the resistance of
protective clothing materials to penetration by blood-borne pathogens using a surrogate
microbe under conditions of continuous liquid contact.[10][11] The determination of "pass" or
"fail" is based on the detection of viral penetration at a specific hydrostatic pressure.[10][12]
The test involves subjecting a material specimen to a nutrient broth containing a virus in a
specialized test apparatus for a specified time and pressure sequence.[13] Visual detection of
liquid penetration is supplemented by an assay procedure that can detect viable viruses that
have penetrated the material, even if the liquid is not visible.[13][14] Any evidence of viral
penetration results in a failure of the test specimen.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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